Cas no 896058-68-7 (N-(3,4-dichlorophenyl)-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide)

• Product Name: N-(3,4-dichlorophenyl)-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide
• CAS No: 896058-68-7
• MF: C₁₇H₁₄Cl₂N₄OS₂
• MW: 425.355258464813
• CID: 5513105
• Update Time: 2025-05-23

N-(3,4-dichlorophenyl)-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dichlorophenyl)-2-[6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-yl]sulfanylacetamide
• N-(3,4-dichlorophenyl)-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide

• Inchi： 1S/C17H14Cl2N4OS2/c1-9-17(26-10(2)20-9)14-5-6-16(23-22-14)25-8-15(24)21-11-3-4-12(18)13(19)7-11/h3-7H,8H2,1-2H3,(H,21,24)
• InChI Key： VOEXDZFYXUWETB-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C(Cl)=C1)(=O)CSC1=NN=C(C2SC(C)=NC=2C)C=C1

Additional information on N-(3,4-dichlorophenyl)-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide

Introduction to N-(3,4-dichlorophenyl)-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide (CAS No. 896058-68-7)

N-(3,4-dichlorophenyl)-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its unique Chemical Abstracts Service (CAS) number 896058-68-7, represents a confluence of structural complexity and potential biological activity. Its molecular framework incorporates several key pharmacophoric elements that make it a subject of intense research interest.

The structural motif of N-(3,4-dichlorophenyl)-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide is characterized by the presence of multiple heterocyclic rings and functional groups. The 3,4-dichlorophenyl moiety introduces electron-withdrawing capabilities, while the pyridazine and thiazole rings contribute to the compound's overall electronic properties and potential interactions with biological targets. The sulfanyl group at the 3-position of the pyridazine ring further enhances its reactivity and binding affinity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. Compounds like N-(3,4-dichlorophenyl)-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide are being explored for their potential applications in various therapeutic areas. The combination of the dichlorophenyl, pyridazine, and thiazole moieties suggests that this compound may exhibit inhibitory activity against enzymes or receptors involved in inflammatory pathways, making it a promising candidate for the development of anti-inflammatory drugs.

The sulfanyl group in the molecular structure of N-(3,4-dichlorophenyl)-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide is particularly noteworthy. Sulfanyl groups are known to participate in various chemical reactions and biological interactions, often serving as key pharmacophores in drug design. This functional group can engage in hydrogen bonding and other non-covalent interactions with biological targets, thereby influencing the compound's binding affinity and selectivity.

The synthesis of N-(3,4-dichlorophenyl)-2-{6-(2,4-dimethyl-l , 3 -thia z ol - 5 -y l ) py rid azin - 3 - y lsulfany l }acetamide involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the dichlorophenyl group followed by the attachment of the pyridazine-thiazole sulfanyl moiety necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently.

The pharmacological evaluation of N-( 3 , 4 - dich lor o phen y l ) - 2 - { 6 - ( 2 , 4 - dim eth y l - l , 3 - thia z ol - 5 - y l ) py rid azin e - 3 - y lsulfany l } ac et am ide has revealed intriguing biological activities. Preclinical studies suggest that this compound may exhibit potent inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key mediators of inflammation. Additionally, its interaction with other biological targets like kinases and transcription factors has been explored, indicating potential therapeutic applications in oncology and neurology.

The structural diversity inherent in N-( 3 , 4 - dich lor o phen y l ) - 2 - { 6 - ( 2 , 4 - dim eth y l - l , 3 - thia z ol - 5 - y l ) py rid azin e - 3 - y lsulfany l } ac et am ide makes it a valuable scaffold for drug discovery efforts. By modifying specific functional groups within its molecular framework, researchers can fine-tune its biological activity and optimize its pharmacokinetic properties. This flexibility underscores the compound's potential as a lead molecule for developing novel therapeutic agents.

In conclusion, N-( 3 , 4 - dich lor o phen y l ) - 2 - { 6 - ( 2 , 4 - dim eth y l-l , . _ thia z ol _5 _y I ) py rid azin e _ _ _ _ _ _ _ _ _ _ _ SulfanyI}acetamide (CAS No. 896058_68_7) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of heterocyclic rings and functional groups positions it as a promising candidate for further exploration in drug discovery efforts aimed at developing novel therapeutic agents with improved efficacy and reduced side effects.